2-(4-Isopropylphenyl)ethanamine
Overview
Description
2-(4-Isopropylphenyl)ethanamine, also known as para-isopropylphenethylamine (pippi), is a chemical compound with the molecular formula C11H17N . It is a colorless liquid with a molecular weight of 163.26 .
Molecular Structure Analysis
The molecular structure of 2-(4-Isopropylphenyl)ethanamine can be represented by the linear formula (CH3)2CHC6H4CH2CH2NH2 . The InChI code for this compound is 1S/C11H17N/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,9H,7-8,12H2,1-2H3 .Physical And Chemical Properties Analysis
2-(4-Isopropylphenyl)ethanamine is a colorless liquid . It has a molecular weight of 163.26 and a boiling point of 97-98°C at 1 mmHg .Scientific Research Applications
Pharmacological Research
2-(4-Isopropylphenyl)ethanamine: is utilized in pharmacological studies due to its structural similarity to compounds that interact with biological targets. It can serve as a precursor or a scaffold in the synthesis of potential therapeutic agents . Its amine group allows for easy modification, making it a versatile molecule for drug design and discovery.
Material Science
In material science, this compound finds applications in the development of novel organic materials. Its aromatic structure can contribute to the thermal stability and rigidity of polymers when incorporated into their backbone . This can lead to the creation of materials with enhanced mechanical properties suitable for high-performance applications.
Chemical Synthesis
2-(4-Isopropylphenyl)ethanamine: plays a role in synthetic chemistry as an intermediate in the preparation of complex molecules. It can undergo various chemical reactions, such as alkylation, acylation, and condensation, to yield a wide range of derivatives with different functional groups . These derivatives can then be further utilized in the synthesis of more complex organic compounds.
Biochemistry
In biochemistry, this compound is used in proteomics research. It can act as a building block in the synthesis of peptides or as a moiety in the modification of proteins to study their structure-function relationships . Its presence in a biochemical pathway can help elucidate the mechanism of action of enzymes and other proteins.
Industrial Uses
Industrially, 2-(4-Isopropylphenyl)ethanamine may be employed in the manufacture of dyes, resins, and other specialty chemicals. Its ability to easily react with various reagents makes it a valuable chemical in the production of a range of industrial products .
Environmental Applications
This compound’s potential environmental applications include its use as a precursor in the synthesis of compounds that can degrade environmental pollutants. Research into such applications is crucial for developing methods to mitigate the impact of industrial waste and pollution .
properties
IUPAC Name |
2-(4-propan-2-ylphenyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N/c1-9(2)11-5-3-10(4-6-11)7-8-12/h3-6,9H,7-8,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBLQKSNIFYXZTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30328421 |
Source
|
| Record name | 2-(4-isopropylphenyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30328421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Isopropylphenyl)ethanamine | |
CAS RN |
84558-03-2 |
Source
|
| Record name | 2-(4-isopropylphenyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30328421 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[4-(propan-2-yl)phenyl]ethan-1-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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